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Compound of Interest

Compound Name:
disodium;hydrogen

phosphate;heptahydrate

Cat. No.: B8021125

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the determination of the molecular weight of

disodium hydrogen phosphate heptahydrate (Na₂HPO₄·7H₂O), a compound frequently used as

a buffering agent and sequestrant in various scientific and pharmaceutical applications.

Chemical Identity
Systematic Name: Disodium hydrogen phosphate heptahydrate

Common Synonyms: Dibasic sodium phosphate heptahydrate, Sodium phosphate dibasic

heptahydrate[1]

Chemical Formula: Na₂HPO₄·7H₂O[1][2][3]

CAS Number: 7782-85-6[1][2][3]

The formula indicates that each unit of disodium hydrogen phosphate is associated with seven

molecules of water of hydration.
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Methodology for Molecular Weight Calculation
The molecular weight of a hydrated salt is the sum of the atomic weights of all atoms in its

empirical formula, including the water molecules of hydration. The calculation is based on the

standard atomic weights provided by the International Union of Pure and Applied Chemistry

(IUPAC).

Protocol for Calculation
Identify Constituent Elements: Deconstruct the chemical formula (Na₂HPO₄·7H₂O) into its

constituent elements: Sodium (Na), Hydrogen (H), Phosphorus (P), and Oxygen (O).

Count Atoms: Determine the total number of atoms for each element in the formula.

Sodium (Na): 2

Hydrogen (H): 1 (in HPO₄) + 14 (in 7H₂O) = 15

Phosphorus (P): 1

Oxygen (O): 4 (in HPO₄) + 7 (in 7H₂O) = 11

Obtain Standard Atomic Weights: Use the accepted standard atomic weights for each

element. For this calculation, the following values are used:

Na: 22.98977 g/mol

H: 1.008 g/mol

P: 30.97376 g/mol

O: 15.999 g/mol

Calculate Component Masses: Multiply the atom count of each element by its respective

atomic weight to find the total mass contribution of each element.

Summation: Sum the total masses of all constituent elements to arrive at the final molecular

weight of the hydrated compound.
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Data Presentation: Summary of Calculation
The quantitative data used in the molecular weight determination is summarized in the tables

below for clarity and easy reference.

Table 1: Standard Atomic Weights of Constituent Elements

Element Symbol
Standard Atomic Weight (
g/mol )

Sodium Na 22.98977[4]

Hydrogen H 1.008[4][5]

Phosphorus P 30.97376[4]

Oxygen O 15.999[5][6]

Table 2: Molecular Weight Calculation for Na₂HPO₄·7H₂O
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Component Element Atom Count
Atomic Weight
( g/mol )

Total Mass (
g/mol )

Anhydrous Salt Sodium (Na) 2 22.98977 45.97954

Hydrogen (H) 1 1.008 1.008

Phosphorus (P) 1 30.97376 30.97376

Oxygen (O) 4 15.999 63.996

Subtotal

(Na₂HPO₄)
141.9573

Water of

Hydration
Hydrogen (H) 14 1.008 14.112

Oxygen (O) 7 15.999 111.993

Subtotal (7H₂O) 126.105

Total Molecular

Weight
268.0623

Based on this protocol, the calculated molecular weight of disodium hydrogen phosphate

heptahydrate is approximately 268.07 g/mol .[1][3][7]

Visualization of Calculation Workflow
The logical flow of the molecular weight calculation is depicted in the diagram below.
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Inputs

Calculation Process

Output

Formula
Na₂HPO₄·7H₂O

1. Count Atoms per Element
Na: 2, H: 15, P: 1, O: 11

Standard Atomic Weights
(Na, H, P, O)

2a. Calculate Mass of Na₂HPO₄

(2*Na) + (1*H) + (1*P) + (4*O)
= 141.96 g/mol

2b. Calculate Mass of 7H₂O
7 * [(2*H) + (1*O)]

= 126.11 g/mol

3. Sum Component Masses

141.96 126.11

Total Molecular Weight
268.07 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of Na₂HPO₄·7H₂O.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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